![molecular formula C17H22N2O2 B6539166 N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide CAS No. 1060246-89-0](/img/structure/B6539166.png)
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide, also known as N-CPMPC, is a cyclic amide derivative which has been extensively studied for its potential applications in research and development. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer properties. Additionally, N-CPMPC has been studied for its ability to modulate the activity of certain enzymes and receptors, as well as its ability to act as a substrate for various metabolic pathways.
Scientific Research Applications
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide has been studied for its potential applications in a variety of scientific research areas. In particular, this compound has been studied for its ability to modulate the activity of certain enzymes and receptors, as well as its ability to act as a substrate for various metabolic pathways. Additionally, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide has been found to possess anti-inflammatory, anti-microbial, and anti-cancer properties. It has also been used in the synthesis of various other cyclic amide derivatives, as well as in the development of new drugs and pharmaceuticals.
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit the nlrp3 inflammasome , which plays a crucial role in the innate immune response.
Mode of Action
If it acts similarly to other nlrp3 inflammasome inhibitors, it likely prevents the assembly or activation of the inflammasome, thereby reducing the production of pro-inflammatory cytokines .
Biochemical Pathways
The NLRP3 inflammasome is part of the innate immune response and is involved in the production of pro-inflammatory cytokines, such as IL-1β . By inhibiting the NLRP3 inflammasome, F5097-0760 could potentially affect these biochemical pathways and reduce inflammation.
Result of Action
The inhibition of the NLRP3 inflammasome by F5097-0760 could lead to a decrease in the production of pro-inflammatory cytokines, potentially reducing inflammation and the associated symptoms .
Advantages and Limitations for Lab Experiments
The main advantage of using N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide in laboratory experiments is its ability to modulate the activity of certain enzymes and receptors, as well as its ability to act as a substrate for various metabolic pathways. Additionally, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide has been found to possess a wide range of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer properties. However, one limitation of using N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide in laboratory experiments is its relatively low yield and purity when synthesized through certain methods.
Future Directions
Given its wide range of biological activities and potential applications in research and development, there are a number of potential future directions for N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide. These include further research into its mechanism of action, its ability to modulate the activity of certain enzymes and receptors, and its ability to act as a substrate for various metabolic pathways. Additionally, further research into the synthesis of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide, as well as its potential applications in the development of new drugs and pharmaceuticals, is also warranted.
Synthesis Methods
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide can be synthesized through a variety of methods, including the reaction of cyclopropylmethyl carbamate with phenylacetic acid, the reaction of cyclopropylmethyl carbamate with cyclopentanecarboxylic acid, and the reaction of cyclopropylmethyl carbamate with cyclopentanecarboxylic anhydride. Each of these reactions produces N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide in a slightly different form, with varying yields and purities. Additionally, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide can also be synthesized from other cyclic amide derivatives, such as N-carbamoylmethylphenylcyclopentanecarboxamide and N-carbamoylmethylphenylcyclopentanecarboxylic acid.
properties
IUPAC Name |
N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O2/c20-16(18-14-9-10-14)11-12-5-7-15(8-6-12)19-17(21)13-3-1-2-4-13/h5-8,13-14H,1-4,9-11H2,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVYIJZHXXDVXHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)NC2=CC=C(C=C2)CC(=O)NC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}cyclopentanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.